Cas no 2580095-26-5 (rac-methyl 2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate)

• Product Name: rac-methyl 2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate
• CAS No: 2580095-26-5
• MF: C₇H₁₃NO₅S
• MW: 223.246821165085
• CID: 5656643
• PubChem ID: 93346422
• Update Time: 2025-10-29

rac-methyl 2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 2-{[(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl]amino}acetate
• EN300-27727263
• 2580095-26-5
• rac-methyl 2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate

• Inchi： 1S/C7H13NO5S/c1-13-7(10)2-8-5-3-14(11,12)4-6(5)9/h5-6,8-9H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： LMYJJOYKEHPSJA-RITPCOANSA-N
• SMILES： S1(C[C@@H]([C@@H](C1)NCC(=O)OC)O)(=O)=O

Computed Properties

• Exact Mass: 223.05144369g/mol
• Monoisotopic Mass: 223.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-methyl 2-{(3R,4S)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate

Rac-Methyl 2-{(3R,4S)-4-Hydroxy-1,1-Dioxo-1λ6-Thiolan-3-Ylamino}Acetate: A Comprehensive Overview

The compound with CAS No 2580095-26-5, known as rac-methyl 2-{(3R,4S)-4-hydroxy-1,1-dioxo-1λ6-thiolan-3-ylamino}acetate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The rac designation indicates that the compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers of the chiral centers present in its structure.

The core structure of this compound features a thiolane ring system, specifically a 1,1-dioxo-thiolane moiety. This ring system is notable for its sulfur atom and the two oxygen atoms in the dioxo configuration. The stereochemistry at the 3R and 4S positions plays a crucial role in determining the compound's physical and chemical properties. The hydroxyl group at the 4S position adds to the molecule's complexity and reactivity.

Recent studies have highlighted the importance of such thiolane-containing compounds in medicinal chemistry. For instance, research published in *Journal of Medicinal Chemistry* has shown that similar structures can act as inhibitors of certain enzymes involved in neurological disorders. The acetate group attached to the molecule further enhances its bioavailability and pharmacokinetic properties.

The synthesis of rac-methyl 2-{(3R,4S)-4-hydroxy-1,1-dioxo-1λ6-thiolan-3-ylamino}acetate involves a multi-step process that includes nucleophilic substitution and oxidation reactions. The stereochemical control during synthesis is critical to ensure the correct configuration at the chiral centers. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for conditions such as Alzheimer's disease and other neurodegenerative disorders. Its ability to cross the blood-brain barrier makes it an attractive candidate for drug development. Furthermore, ongoing research is exploring its potential as an anti-inflammatory agent due to its interaction with key inflammatory pathways.

The thiolane ring system is also being investigated for its role in enhancing drug stability and reducing side effects. By modifying the substituents on this ring, chemists can fine-tune the molecule's activity and selectivity toward specific biological targets.

From an environmental perspective, rac-methyl 2-{(3R,4S)-4-hydroxy-1,1-dioxo-1λ6-thiolan-3-ylamino}acetate has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it degrades efficiently under aerobic conditions, making it a more sustainable option compared to some other pharmaceutical compounds.

In conclusion, CAS No 2580095-26-5 represents a cutting-edge molecule with diverse applications in both academic research and industrial settings. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a key player in future drug discovery efforts.